Cas no 88630-35-7 (Benzoic acid, 2-[(4-formylphenoxy)methyl]-, ethyl ester)

• Product Name: Benzoic acid, 2-[(4-formylphenoxy)methyl]-, ethyl ester
• CAS No: 88630-35-7
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 626288
• PubChem ID: 13251302
• Update Time: 2025-04-19

Benzoic acid, 2-[(4-formylphenoxy)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-formylphenoxy)methyl]-, ethyl ester
• ethyl 2-[(4-formylphenoxy)methyl]benzoate
• A1-05318
• SCHEMBL7274960
• 88630-35-7
• DTXSID40532057

• Inchi： 1S/C17H16O4/c1-2-20-17(19)16-6-4-3-5-14(16)12-21-15-9-7-13(11-18)8-10-15/h3-11H,2,12H2,1H3
• InChI Key： SVDWWPBMDKPEGJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 284.10485899g/mol
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 456.5±25.0 °C at 760 mmHg
• Flash Point: 203.0±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzoic acid, 2-[(4-formylphenoxy)methyl]-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)